Cas no 141407-10-5 (Hexacarboxylporphyrin 1 Dihydrochloride)
Hexacarboxylporphyrin 1 Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Hexacarboxylporphyrin 1 Dihydrochloride
- Hexacarboxylporphyrin 1 Dihydrochloride DISCONTINUED
-
- Inchi: 1S/C38H38N4O12.ClH/c1-17-19(3-7-33(43)44)27-15-31-24(12-38(53)54)22(6-10-36(49)50)30(42-31)14-26-18(2)20(4-8-34(45)46)28(40-26)16-32-23(11-37(51)52)21(5-9-35(47)48)29(41-32)13-25(17)39-27;/h13-16,41-42H,3-12H2,1-2H3,(H,43,44)(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54);1H/b25-13-,26-14-,27-15-,28-16-,29-13-,30-14-,31-15-,32-16-;
- InChI Key: NZEIPEUTBLMOMP-CJNMUGMASA-N
- SMILES: C(C1=C2C=C3C(=C(CCC(=O)O)C(C=C4NC(C(CCC(=O)O)=C4CC(=O)O)=CC4C(C)=C(CCC(=O)O)C(N=4)=CC(N2)=C1CC(=O)O)=N3)C)CC(=O)O.Cl |c:13,28,t:3,41|
Hexacarboxylporphyrin 1 Dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Hexacarboxylporphyrin 1 Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | H827-ID-5mg |
Hexacarboxylporphyrin I dihydrochloride |
141407-10-5 | 5mg |
¥ 8666 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | K11H827-ID-5mg |
Hexacarboxylporphyrin 1 Dihydrochloride |
141407-10-5 | 5mg |
¥8666 | 2023-11-24 |
Hexacarboxylporphyrin 1 Dihydrochloride Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Hexacarboxylporphyrin 1 Dihydrochloride
Hexacarboxylporphyrin 1 Dihydrochloride (CAS No. 141407-10-5): A Comprehensive Overview
Hexacarboxylporphyrin 1 Dihydrochloride, with the chemical identifier CAS No. 141407-10-5, is a sophisticated porphyrin derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its six carboxyl groups and dihydrochloride salt form, exhibits unique structural and functional properties that make it a valuable tool in various scientific applications.
The porphyrin core of Hexacarboxylporphyrin 1 Dihydrochloride is a macrocyclic organic compound consisting of four pyrrole rings linked by methine bridges. This structure is analogous to heme, the prosthetic group found in hemoglobin and other hemeproteins, but with additional carboxyl functionalities that enhance its reactivity and binding capabilities. The presence of these carboxyl groups allows for diverse chemical modifications, making it a versatile scaffold for drug design and material science applications.
In recent years, Hexacarboxylporphyrin 1 Dihydrochloride has been extensively studied for its potential in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive chemicals, known as photosensitizers, to produce reactive oxygen species that can selectively destroy cancer cells. The high absorbance of porphyrins in the red and near-infrared regions of the spectrum makes them ideal candidates for PDT, as they can be excited by light without causing significant damage to surrounding healthy tissues.
Recent advancements in the field have demonstrated the efficacy of Hexacarboxylporphyrin 1 Dihydrochloride in targeting specific types of cancer cells. For instance, studies have shown that this compound can be effectively used to treat skin cancers by selectively destroying malignant cells while minimizing damage to adjacent healthy tissues. The enhanced solubility and stability of the dihydrochloride salt form further improve its bioavailability and therapeutic efficacy.
Beyond its applications in oncology, Hexacarboxylporphyrin 1 Dihydrochloride has also been explored for its potential in diagnostic imaging. Porphyrins are known to accumulate in certain types of cancer cells due to their enhanced permeability and retention properties. By labeling this compound with radioactive isotopes or fluorescent dyes, researchers can develop novel imaging techniques that allow for early detection and precise localization of tumors.
The unique chemical properties of Hexacarboxylporphyrin 1 Dihydrochloride also make it a promising candidate for use in nanotechnology and material science. The compound's ability to self-assemble into various structures, such as vesicles and nanoparticles, has been leveraged to develop novel drug delivery systems. These systems can enhance the targeted delivery of therapeutic agents, improving treatment outcomes while reducing side effects.
In addition to its medical applications, Hexacarboxylporphyrin 1 Dihydrochloride has been investigated for its potential environmental benefits. Porphyrins are known to exhibit strong binding affinity for heavy metals and other pollutants, making them effective candidates for water purification and soil remediation technologies. Research is ongoing to explore the use of this compound in developing sustainable environmental solutions.
The synthesis of Hexacarboxylporphyrin 1 Dihydrochloride involves a series of complex organic reactions, including condensation, oxidation, and salt formation processes. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial purposes.
The pharmacological properties of Hexacarboxylporphyrin 1 Dihydrochloride have been thoroughly characterized through preclinical studies. These studies have revealed that the compound exhibits low toxicity profiles when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in treating various types of cancer.
The future prospects of Hexacarboxylporphyrin 1 Dihydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications and improving its delivery mechanisms. Innovations in nanotechnology and drug design are expected to enhance its efficacy and broaden its range of uses. As our understanding of porphyrin chemistry continues to grow, it is likely that this compound will play an increasingly important role in medicine and biotechnology.
141407-10-5 (Hexacarboxylporphyrin 1 Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)